Cas no 83416-83-5 (Phosphoric acid, 4-chlorophenyl bis(5-chloro-8-quinolinyl) ester)

• Product name: Phosphoric acid, 4-chlorophenyl bis(5-chloro-8-quinolinyl) ester
• CAS No: 83416-83-5
• MF: C₂₄H₁₄Cl₃N₂O₄P
• MW: 531.711723804474
• CID: 671642
• PubChem ID: 13276321

Phosphoric acid, 4-chlorophenyl bis(5-chloro-8-quinolinyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 4-chlorophenyl bis(5-chloro-8-quinolinyl) ester
• (4-chlorophenyl) bis(5-chloroquinolin-8-yl) phosphate
• DTXSID50534027
• 83416-83-5
• 4-Chlorophenyl bis(5-chloroquinolin-8-yl) phosphate

• Inchi： InChI=1S/C24H14Cl3N2O4P/c25-15-5-7-16(8-6-15)31-34(30,32-21-11-9-19(26)17-3-1-13-28-23(17)21)33-22-12-10-20(27)18-4-2-14-29-24(18)22/h1-14H
• InChI Key： VYYURDGLFRRHCF-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2N=C1)OP(=O)(OC3=CC=C(C=C3)Cl)OC4=C5C(=C(C=C4)Cl)C=CC=N5)Cl

Computed Properties

• Exact Mass: 529.975677g/mol
• Monoisotopic Mass: 529.975677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų
• XLogP3: 7.4